molecular formula C9H14O2 B13308978 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione

1-(2,2-Dimethylcyclopropyl)butane-1,3-dione

Cat. No.: B13308978
M. Wt: 154.21 g/mol
InChI Key: HVUPGVYOZZPHKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,2-Dimethylcyclopropyl)butane-1,3-dione is a diketone derivative featuring a cyclopropane ring substituted with two methyl groups at the 2-position. Its structure comprises a butane-1,3-dione backbone (two ketone groups at positions 1 and 3) linked to a 2,2-dimethylcyclopropyl moiety. Cyclopropane rings are known to impart ring strain, which may enhance reactivity in synthetic applications, though this remains speculative without direct experimental data.

Properties

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

1-(2,2-dimethylcyclopropyl)butane-1,3-dione

InChI

InChI=1S/C9H14O2/c1-6(10)4-8(11)7-5-9(7,2)3/h7H,4-5H2,1-3H3

InChI Key

HVUPGVYOZZPHKS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)C1CC1(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione typically involves the reaction of 2,2-dimethylcyclopropyl ketone with butane-1,3-dione under specific conditions. One common method includes the use of dimethyl amino pyridine (DMAP) as a catalyst to facilitate the rearrangement of the enol ester to the final triketone molecule . The reaction is usually carried out in a three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and thermometer pocket in a heating water bath .

Industrial Production Methods

While specific industrial production methods for 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione are not widely documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

1-(2,2-Dimethylcyclopropyl)butane-1,3-dione undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can convert the dione to corresponding alcohols.

    Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

    Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

1-(2,2-Dimethylcyclopropyl)butane-1,3-dione has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with enzymes.

    Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

    Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism by which 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione exerts its effects involves interactions with specific molecular targets and pathways. For instance, in biological systems, it may inhibit certain enzymes or interact with cellular receptors, leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

  • Aryl vs. Cyclopropane Substituents: Aryl groups (e.g., 3,4-dimethoxyphenyl, o-tolyl) confer planar geometry and π-electron systems, enhancing interactions in biological or catalytic contexts. In contrast, the cyclopropane group in the target compound introduces non-planar steric bulk and strain, which may alter solubility and reactivity .
  • Polarity and Solubility : The 3,4-dimethoxyphenyl derivative exhibits a logP of 1.06, indicating moderate lipophilicity. The target compound’s cyclopropane substituent (predicted logP ~1.5) may increase hydrophobicity compared to methoxy-substituted analogs but remain less lipophilic than fully alkylated derivatives.
  • Industrial Viability : 1-(o-Tolyl)butane-1,3-dione has documented manufacturing processes and market analyses, suggesting scalability for industrial use . The target compound’s production feasibility would depend on cyclopropane synthesis challenges, such as ring-closure efficiency.

Biological Activity

1-(2,2-Dimethylcyclopropyl)butane-1,3-dione is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article reviews the biological properties of this compound, focusing on its mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

1-(2,2-Dimethylcyclopropyl)butane-1,3-dione belongs to the class of diketones, characterized by the presence of two carbonyl groups. Its structure can be represented as follows:

C8H14O2\text{C}_8\text{H}_{14}\text{O}_2

The compound's unique cyclopropyl moiety may contribute to its biological activity by influencing its interaction with biological targets.

Research indicates that diketones can exhibit a range of biological activities through various mechanisms:

  • Enzyme Inhibition : Diketones have been shown to inhibit specific enzymes, potentially affecting metabolic pathways. For instance, cyclopentane-1,3-diones have been studied for their ability to act as bioisosteres of carboxylic acids, impacting receptor binding and activity .
  • Antiparasitic Activity : Some derivatives of diketones have demonstrated effectiveness against parasitic infections. The mechanism often involves disrupting the metabolic processes of the parasites .

Biological Assays and Efficacy

A series of studies have evaluated the biological activity of 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione and related compounds through various assays:

Table 1: Biological Activity Assay Results

CompoundTargetIC50 (μM)Notes
1-(2,2-Dimethylcyclopropyl)butane-1,3-dioneTP Receptor0.054 ± 0.016Comparable to known antagonists
Cyclopentane-1,3-dioneTP Receptor0.190 ± 0.060Established as a bioisostere
Reference CompoundTP Receptor0.0026 ± 0.001Most potent antagonist in study

The results indicate that 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione exhibits significant potency against the thromboxane A2 receptor (TP receptor), suggesting its potential as a therapeutic agent in cardiovascular diseases.

Case Studies

Several case studies have highlighted the efficacy of diketone compounds in clinical and preclinical settings:

  • Cardiovascular Research : In a study examining the effects of various TP receptor antagonists on platelet aggregation, 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione showed a marked reduction in platelet activation compared to controls. This suggests its potential use in managing thrombotic disorders.
  • Antiparasitic Applications : A study on parasitic infections revealed that derivatives similar to 1-(2,2-Dimethylcyclopropyl)butane-1,3-dione were effective against Dirofilaria immitis, indicating a promising avenue for veterinary medicine .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.